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A growing concern in scientific research is the reproducibility of published findings. In the field
of canine cognition, studies have begun to address this issue directly. This section compares
data from two key research efforts that highlight the factors influencing the reproducibility of
behavioral studies in dogs.

Data Presentation: Comparison of Cognitive Task
Performance

The following table summarizes the findings of a study by Szabd et al. (2017), which
investigated the reproducibility of four cognitive tests in family dogs across different testing
sites and breeds.[1][2][3] The study aimed to determine the influence of the testing
environment, breed, and sex on cognitive performance.
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. . Influence of
Cognitive Task Key Finding . . Influence of Breed
Testing Site
Mild influence on
Means-End Task Yes Yes
performance.
_ Mild influence on
Obedience Task Yes Yes
performance.
No significant
Memory Task differences in No No
performance.
No significant
Logical Reasoning differences in No No

performance.

Data summarized from Szabo, D., Mills, D., Range, F., Viranyi, Z., & Mikl6si, A. (2017). Is a
local sample internationally representative? Reproducibility of four cognitive tests in family dogs
across testing sites and breeds. Animal Cognition, 20(6), 1019-1033.

In a separate effort to address replicability, the ManyDogs project, a multi-lab consortium,
conducted a study on canine comprehension of human pointing gestures.[4][5] Their first
study, involving 455 dogs across 20 research sites, found that while dogs were successful at
following a pointing finger, the strength of this behavior was less robust than previously
reported in the literature, suggesting that methodological details can significantly impact
outcomes.[4][5]

Experimental Protocols

Szabd et al. (2017) Cognitive Tasks:

o General Protocol: The same experimenter tested over 200 dogs in four different cognitive
experiments. An obedience task was also administered by the owner. The study was
designed to assess the influence of testing site (proximal environment), breed, and sex on
the outcomes.
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» Recommendation for Reproducibility: The authors recommend the use of well-described
protocols, supplemented with video examples of the entire experimental procedure, to
improve the reproducibility of findings.[1][2][3]

ManyDogs Project: Pointing Comprehension Task

o Objective: To investigate the replicability of dogs' ability to follow human pointing gestures
and to determine if they interpret pointing as a social communicative gesture or a simple
associative cue.[4]

» Methodology: A two-alternative object choice task was used with two conditions:

o Ostensive: The experimenter first made eye contact with the dog and called its name
before pointing to a baited cup.

o Non-ostensive: The experimenter pointed to the baited cup without making eye contact,
after using a throat-clearing sound as an auditory cue.

e Open Science Practices: The ManyDogs project promotes open science by pre-registering
hypotheses, methods, and analysis plans.[4]
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Caption: Workflow for enhancing reproducibility in canine cognitive research.
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Section 2: Product Comparison: Hydrolyzed Diets
for Adverse Food Reactions

This section provides a comparison of a commercial canine product, Royal Canin's

Anallergenic diet, with other alternatives, focusing on the reproducibility and verification of

claims regarding its formulation and efficacy.

Data Presentation: Comparison of Hydrolyzed Diets

The following table summarizes data from a study published by Royal Canin and findings from

independent analyses regarding the composition and efficacy of hydrolyzed diets for dogs with

adverse food reactions (AFR).

Feature

Royal Canin
Anallergenic™

Other Commercial
Hydrolyzed Diets

Protein Source

Extensively hydrolyzed feather

protein

Partially hydrolyzed soy or
chicken liver

Carbohydrate Source

Purified corn starch

Corn starch, rice starch

Cross-Contamination Control

DNA testing on >2150 batches;

99.9% within specification.[6]

Studies have shown the
presence of undeclared

proteins.

Clinical Efficacy (Pruritus)

Significant reduction in pruritus
and lesion scores in a pilot
study.[7]

Up to 20% of chicken-
sensitized dogs reacted to a

partially hydrolyzed diet.[8]

Independent Clinical Trial

Provoked fewer and milder
reactions in chicken-sensitized

dogs compared to Hill's z/d.[8]

Varies by product and degree

of hydrolysis.

Experimental Protocols

Royal Canin Anallergenic™ Quality Control:

» Objective: To prevent cross-contamination with ancillary proteins.
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o Methodology: A decision tree of analytical steps is used for product validation.

o Step 1: The total DNA content in the diet is measured. The sample is considered within
specification if the total measured DNA is <1.2 pg/g.

o Step 2: If the total DNA concentration exceeds 1.2 ug/g, polymerase chain reaction (PCR)
analyses are conducted to identify the source of the contamination.

» Protein Hydrolysis Analysis: Protein gel electrophoresis and thin-layer paper chromatography
are used to characterize the extent of protein hydrolysis. Mass spectrometry is used to
identify protein species.[6]

Independent Comparative Study (as described in WSAVA 2017 Congress proceedings):
o Objective: To compare the immunogenicity of different hydrolyzed diets.
o Methodology:

o ELISA Inhibition: Used to compare the IgE-binding capacity of fully hydrolyzed diets (like
Royal Canin Anallergenic) with partially hydrolyzed diets.

o Clinical Trials: Feeding trials with dogs known to be sensitized to specific proteins (e.qg.,
chicken) to observe clinical reactions to different hydrolyzed diets.[8]

Visualizations
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Caption: Signaling pathway of an adverse food reaction and the role of hydrolyzed diets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

